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Compound of Interest

Compound Name: SRX3207

Cat. No.: B8144483

For researchers and drug development professionals utilizing the potent dual Syk/PI3K
inhibitor, SRX3207, ensuring its proper disposal is a critical component of laboratory safety and
environmental responsibility. This guide provides essential, immediate safety and logistical
information, including operational and disposal plans, to facilitate the safe handling and
disposal of this compound.

Immediate Safety and Handling Protocols

While a specific Safety Data Sheet (SDS) for SRX3207 is not publicly available, general safety
precautions for handling potent chemical compounds should be strictly followed. Always handle
SRX3207 in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation
of dust or aerosols. Standard personal protective equipment (PPE), including safety goggles,
gloves, and a lab coat, is mandatory. In case of accidental contact, flush the affected area with
copious amounts of water and seek medical attention if irritation persists. For spills, absorb the
material with an inert substance and collect it in a sealed container for proper disposal.

SRX3207 Physicochemical Properties

A summary of the available quantitative data for SRX3207 is presented below for easy
reference. These properties are crucial for understanding its behavior and for making informed
decisions regarding its handling and disposal.
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Property Value Source
Molecular Weight 555.657 g/mol [1]
Molecular Formula C29H29N703S [1]
Appearance Solid [1]
Solubility 10 mM in DMSO [1]

IC50 (Syk) 39.9 nM [1][2]
IC50 (PI3Ka) 244 nM [1][2]
IC50 (PI13K3) 388 nM [1][2]
Storage (Solid) -20°C for 12 Months; 4°C for 6 0]

Months

-80°C for 6 Months; -20°C for 1

Storage (In Solvent)
Month

Experimental Protocols: Disposal of SRX3207

The following step-by-step procedure should be followed for the disposal of SRX3207 waste.
This protocol is based on general guidelines for the disposal of laboratory chemical waste and
should be adapted to comply with local, state, and federal regulations.

1. Waste Segregation and Collection:

» Solid Waste: Collect all solid waste contaminated with SRX3207, including unused powder,
contaminated lab supplies (e.g., weigh boats, pipette tips), and personal protective
equipment, in a designated, clearly labeled, and sealed hazardous waste container.

e Liquid Waste: Collect all liquid waste containing SRX3207, such as solutions in DMSO or
other solvents, in a separate, clearly labeled, and sealed hazardous waste container. Do not
mix with aqueous waste streams unless specifically permitted by your institution's
environmental health and safety (EHS) office.

2. Container Labeling:
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o All waste containers must be accurately labeled with the words "Hazardous Waste," the full
chemical name "SRX3207," and the approximate concentration and quantity of the waste.
Include the date of waste generation.

3. Storage of Waste:

o Store hazardous waste containers in a designated, secure, and well-ventilated area, away
from incompatible materials. Secondary containment should be used to prevent the spread
of material in case of a leak.

4. Waste Pickup and Disposal:

o Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous
waste. Do not attempt to dispose of SRX3207 down the drain or in the regular trash.

SRX3207 Disposal Workflow

The logical flow for the proper disposal of SRX3207 is illustrated in the diagram below.
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Caption: Logical workflow for the safe disposal of SRX3207 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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